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Compound of Interest

Compound Name: GDC0575 hydrochloride

Cat. No.: B607622 Get Quote

GDC0575 Hydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, proper storage, and handling of

GDC0575 hydrochloride to ensure experimental integrity and reproducibility.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid GDC0575 hydrochloride?

A1: Solid GDC0575 hydrochloride powder should be stored at -20°C for long-term storage,

where it can be stable for up to three years.

Q2: How should I store GDC0575 hydrochloride once it is dissolved in a solvent?

A2: Stock solutions of GDC0575 hydrochloride should be aliquoted to avoid repeated freeze-

thaw cycles. For storage, it is recommended to keep these solutions at -80°C, which can

maintain stability for up to one year.[1] Some suppliers suggest that storage at -80°C can be

extended to two years.[2] For shorter periods, storage at -20°C for up to one year is also

acceptable.[2]

Q3: I observed precipitation in my stock solution after thawing. What should I do?
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A3: If precipitation occurs upon thawing, you can gently warm the solution and/or sonicate it to

aid in redissolving the compound.[2] To prevent this, ensure the stock solution is clear before

freezing and consider preparing smaller aliquots to minimize the need for repeated temperature

changes.

Q4: For how long is a working solution of GDC0575 hydrochloride stable?

A4: It is highly recommended to prepare fresh working solutions for your experiments on the

same day they will be used.[2][3] If a clear solution is prepared, it may be stored at 4°C for up

to one week, but prolonged storage may lead to a loss of efficacy.[4] If the working solution is a

suspension, it must be prepared and used immediately.[4]

Q5: What solvents are recommended for preparing GDC0575 hydrochloride solutions?

A5: DMSO is a commonly used solvent for preparing stock solutions of GDC0575
hydrochloride, with a solubility of up to 75 mg/mL. For in vivo experiments, stock solutions in

DMSO are often diluted with other vehicles such as PEG300, Tween-80, and saline, or with

corn oil.[1][2] It is crucial to use fresh, moisture-free DMSO, as absorbed moisture can reduce

the solubility of the compound.[1]
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Issue Possible Cause Recommended Action

Unexpectedly low or

inconsistent experimental

results.

Compound degradation due to

improper storage.

Review storage conditions.

Ensure the solid compound is

stored at -20°C and stock

solutions at -80°C. Avoid

repeated freeze-thaw cycles by

preparing aliquots. Prepare

fresh working solutions for

each experiment.

Precipitate formation in the

stock solution upon thawing.

Poor solubility at lower

temperatures or solvent

evaporation.

Gently warm and sonicate the

solution to redissolve the

compound.[2] Ensure vials are

sealed tightly to prevent

solvent evaporation. Consider

using a different solvent

system if precipitation persists.

Difficulty dissolving the

compound.

The compound may require

assistance to fully dissolve.

Sonication is recommended to

accelerate dissolution.[4] If a

sonicator is unavailable, using

a lower solvent concentration

or a smaller amount of powder

may help.[4]

Inconsistent results in animal

studies.

Issues with the formulation of

the working solution.

For in vivo experiments,

ensure the final working

solution is homogenous. If it is

a suspension, prepare it fresh

immediately before each use.

[4] For solutions, ensure all

components are fully

dissolved. A solvent-negative

control experiment is

recommended to rule out any

non-specific effects of the

vehicle.[4]
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Quantitative Data Summary
Table 1: Recommended Storage Conditions for GDC0575 Hydrochloride

Form
Storage
Temperature

Duration of
Stability

Citations

Solid Powder -20°C 3 years

In Solvent -80°C 1-2 years [2]

In Solvent -20°C 1 year [2]

In Solvent -80°C
6 months

(dihydrochloride)
[3]

In Solvent -20°C
1 month

(dihydrochloride)
[3]

Table 2: Solubility of GDC0575 Hydrochloride

Solvent Concentration Notes Citations

DMSO ≥ 2.5 mg/mL
For in vivo working

solution preparation
[2]

DMSO
75 mg/mL (198.27

mM)

Use fresh, moisture-

free DMSO

DMSO
60 mg/mL (144.67

mM)

Sonication is

recommended

Experimental Protocols
Protocol 1: Preparation of GDC0575 Hydrochloride Stock Solution (10 mM in DMSO)

Equilibrate the vial of solid GDC0575 hydrochloride to room temperature before opening.

Weigh the required amount of the compound in a sterile microcentrifuge tube.
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Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

Vortex the solution until the compound is completely dissolved. If necessary, sonicate the

solution for a few minutes.

Visually inspect the solution to ensure there is no particulate matter.

Aliquot the stock solution into smaller volumes in sterile, tightly sealed vials.

Store the aliquots at -80°C.

Protocol 2: Preparation of GDC0575 Hydrochloride Working Solution for In Vivo Studies

This is an example protocol and may need to be optimized for your specific experimental

needs.

Thaw a vial of the 10 mM GDC0575 hydrochloride stock solution in DMSO.

To prepare a 1 mg/mL working solution, for example, you can use the following formulation:

10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[2]

In a sterile tube, add the required volume of the DMSO stock solution.

Add the PEG300 and mix thoroughly.

Add the Tween-80 and mix until the solution is clear.

Finally, add the saline to reach the final volume and mix well.

This working solution should be prepared fresh on the day of use.[2]
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Caption: GDC0575 inhibits Chk1, leading to the abrogation of the S/G2 checkpoint and

promoting apoptosis.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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